Cas no 1251925-05-9 (3-(2-methylpyrazol-3-yl)piperidine)

• Product Name: 3-(2-methylpyrazol-3-yl)piperidine
• CAS No: 1251925-05-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 4582118
• Update Time: 2025-06-15

3-(2-methylpyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)piperidine
• 3-(2-Methyl-2H-pyrazol-3-yl)-piperidine
• 3-(2-methylpyrazol-3-yl)piperidine

• Inchi： 1S/C9H15N3/c1-12-9(4-6-11-12)8-3-2-5-10-7-8/h4,6,8,10H,2-3,5,7H2,1H3
• InChI Key： KFLUIGJBFHESJJ-UHFFFAOYSA-N
• SMILES： N1CCCC(C2N(C)N=CC=2)C1

Computed Properties

• Exact Mass: 165.127
• Monoisotopic Mass: 165.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(2-methylpyrazol-3-yl)piperidine

Introduction to 3-(2-methylpyrazol-3-yl)piperidine (CAS No. 1251925-05-9)

3-(2-methylpyrazol-3-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1251925-05-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered considerable attention due to its structural features and potential applications in medicinal chemistry. The compound combines a piperidine ring with a methyl-substituted pyrazole moiety, creating a versatile scaffold that can be modified for various biological targets.

The pyrazole and piperidine components of this molecule are well-documented for their role in enhancing pharmacological activity. Pyrazoles are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties, while piperidine is a common pharmacophore in many drugs due to its ability to improve solubility and metabolic stability. The combination of these two moieties in 3-(2-methylpyrazol-3-yl)piperidine suggests potential therapeutic benefits across multiple disease areas.

Recent advancements in drug design have highlighted the importance of rational molecular modification to optimize efficacy and reduce side effects. The structural motif of 3-(2-methylpyrazol-3-yl)piperidine has been explored in several studies for its ability to interact with biological targets such as enzymes and receptors. For instance, modifications at the methylpyrazole position have shown promise in modulating enzyme kinetics, which is crucial for developing drugs with improved selectivity.

In the context of modern pharmaceutical research, 3-(2-methylpyrazol-3-yl)piperidine has been investigated as a lead compound for several therapeutic applications. Its derivatives have been screened for activity against various pathogens, including bacteria and viruses, where the pyrazole ring contributes to binding interactions with essential biomolecules. Additionally, the piperidine ring’s flexibility allows for fine-tuning of the molecule’s pharmacokinetic properties, making it an attractive candidate for drug development.

The synthesis of 3-(2-methylpyrazol-3-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only streamline the synthetic process but also enable the introduction of diverse functional groups, enhancing the compound’s utility in drug discovery.

One notable application of derivatives related to 3-(2-methylpyrazol-3-yl)piperidine is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinases, inhibitors derived from this scaffold can modulate cellular processes and potentially treat these conditions. Preliminary studies have demonstrated that certain analogs exhibit inhibitory activity against relevant kinases while maintaining good metabolic stability.

The chemical diversity inherent in 3-(2-methylpyrazol-3-yl)piperidine allows for extensive structural exploration through combinatorial chemistry and library synthesis. Such approaches enable researchers to generate large collections of compounds rapidly, which can then be screened for biological activity. This strategy has been instrumental in identifying novel lead compounds that can undergo further optimization using structure-based drug design techniques.

Computational methods have also played a pivotal role in understanding the interactions between 3-(2-methylpyrazol-3-yl)piperidine derivatives and biological targets. Molecular docking simulations can predict binding affinities and identify key interaction points between the compound and its target proteins or nucleic acids. These insights guide experimental efforts by highlighting critical residues for optimization and helping to avoid off-target effects.

The future prospects of 3-(2-methylpyrazol-3-yl)piperidine extend beyond its current applications into new therapeutic areas. Ongoing research aims to explore its potential in treating neurological disorders, where modulation of neurotransmitter systems could provide therapeutic benefits. Additionally, its structural features make it a promising candidate for developing antiviral agents against emerging pathogens.

In conclusion, 3-(2-methylpyrazol-3-yl)piperidine (CAS No. 1251925-05-9) represents a valuable scaffold in pharmaceutical chemistry with diverse applications across multiple therapeutic domains. Its unique combination of structural features has positioned it as a key compound in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new biological targets and synthetic methodologies, the potential of this molecule is likely to expand further.